Cas no 1871-38-1 (Benzoic acid,4-chloro-, phenyl ester)

• Product Name: Benzoic acid,4-chloro-, phenyl ester
• CAS No: 1871-38-1
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 205053
• PubChem ID: 260766
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, phenyl ester
• phenyl 4-chlorobenzoate
• 4-Chlor-benzoesaeure-phenylester
• 4-chlorobenzoic acid phenyl ester
• 4-chloro-benzoic acid phenyl ester
• AC1L63TP
• AC1Q61KH
• AR-1L0437
• CTK4D9426
• NCIOpen2_006049
• NSC92446
• phenyl p-chlorobenzoate
• SureCN197094
• 1871-38-1
• Phenyl 4-chlorobenzoate #
• AE-641/01171018
• SCHEMBL197094
• AKOS002945314
• Benzoic acid, 4-chloro-, phenyl ester
• DTXSID80293812
• 4-Chlorobenzoic acid, phenyl ester
• F73971
• NSC-92446

• Inchi： 1S/C13H9ClO2/c14-11-8-6-10(7-9-11)13(15)16-12-4-2-1-3-5-12/h1-9H
• InChI Key： XXXJKBSLNRMHLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 232.02917
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.258
• Boiling Point: 356.5°Cat760mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.594
• PSA: 26.3
• LogP: 3.55920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones